Cas no 2137512-71-9 (1-Amino-3-ethoxy-4,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-Amino-3-ethoxy-4,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2137512-71-9
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6442552
• PubChem ID: 165790243
• Update Time: 2025-05-20

1-Amino-3-ethoxy-4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137512-71-9
• 1-amino-3-ethoxy-4,4-dimethylcyclohexane-1-carboxylic acid
• EN300-1159262
• 1-Amino-3-ethoxy-4,4-dimethylcyclohexane-1-carboxylic acid

• Inchi： 1S/C11H21NO3/c1-4-15-8-7-11(12,9(13)14)6-5-10(8,2)3/h8H,4-7,12H2,1-3H3,(H,13,14)
• InChI Key： BMBQGGUZGVFHCA-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C(=O)O)(CCC1(C)C)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 1-Amino-3-ethoxy-4,4-dimethylcyclohexane-1-carboxylic acid

1-Amino-3-Ethoxy-4,4-Dimethylcyclohexane-1-Carboxylic Acid

The compound 1-Amino-3-Ethoxy-4,4-Dimethylcyclohexane-1-Carboxylic Acid (CAS No. 2137512-71-9) is a complex organic molecule with a unique structure that combines an amino group, an ethoxy substituent, and a dimethylcyclohexane backbone. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. The molecule's structure is characterized by a cyclohexane ring with substituents at positions 1, 3, and 4. The presence of the amino group and the carboxylic acid group introduces significant functional diversity, making this compound a versatile building block for further chemical modifications.

Recent studies have focused on the synthesis and characterization of 1-Amino-3-Ethoxy-4,4-Dimethylcyclohexane-1-Carboxylic Acid, particularly its stereochemistry and reactivity. Researchers have explored its potential as a precursor for bioactive molecules, such as antibiotics and antiviral agents. The compound's ability to form stable amide bonds has made it an attractive candidate for peptide synthesis. Additionally, its ethoxy group enhances solubility in organic solvents, facilitating its use in various organic reactions.

In terms of chemical properties, 1-Amino-3-Ethoxy-4,4-Dimethylcyclohexane-1-Carboxylic Acid exhibits moderate stability under standard conditions. However, it can undergo various transformations under specific reaction conditions. For instance, the amino group can be alkylated or acetylated to modify the compound's reactivity and solubility. The carboxylic acid group can be converted into esters or amides, expanding its functional versatility. These modifications have been explored in recent research to tailor the compound for specific applications.

The biological activity of 1-Amino-3-Ethoxy-4,4-Dimethylcyclohexane-1-Carboxylic Acid has been a focal point of recent investigations. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties due to its structural similarities with known bioactive molecules. Furthermore, its ability to interact with cellular receptors has been explored in drug design studies. Researchers have proposed that this compound could serve as a lead molecule for developing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In the field of materials science, 1-Amino-3-Ethoxy-4,4-Dimethylcyclohexane-1-Carboxylic Acid has been investigated for its role in polymer synthesis. Its amino and carboxylic acid groups can participate in polycondensation reactions, leading to the formation of high-performance polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop biodegradable materials for packaging and biomedical applications.

From an environmental perspective, the synthesis and disposal of 1-Amino-3-Ethoxy-4,4-Dimethylcyclohexane-1-Carboxylic Acid have been scrutinized to ensure sustainability. Researchers have developed green chemistry approaches to minimize waste generation during its production. For instance, catalytic hydrogenation methods have been optimized to enhance yield while reducing energy consumption. These efforts align with global initiatives to promote eco-friendly chemical practices.

Looking ahead, the future of 1-Amino-3-Ethoxy-4,4-Dimethylcyclohexane-1-Carboxylic Acid lies in its continued exploration across diverse scientific domains. Its unique structure positions it as a valuable tool in drug discovery, material innovation, and sustainable chemistry practices. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its role as a key molecule in modern chemistry.